Cas no 49704-55-4 (1,2-Ethanediamine, 1-(3,4-dichlorophenyl)-, hydrochloride (1:2))

• Product Name: 1,2-Ethanediamine, 1-(3,4-dichlorophenyl)-, hydrochloride (1:2)
• CAS No: 49704-55-4
• MF: C₈H₁₁Cl₃N₂
• MW: 241.545338869095
• MDL: MFCD30725065
• CID: 5249001
• PubChem ID: 166595182
• Update Time: 2026-03-09

1,2-Ethanediamine, 1-(3,4-dichlorophenyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, 1-(3,4-dichlorophenyl)-, hydrochloride (1:2)
• 1-(3,4-DICHLOROPHENYL)ETHANE-1,2-DIAMINE DIHYDROCHLORIDE
• AT37495
• 1-(3,4-dichlorophenyl)ethane-1,2-diamine diHCl
• 49704-55-4

• MDL： MFCD30725065
• Inchi： 1S/C8H10Cl2N2.ClH/c9-6-2-1-5(3-7(6)10)8(12)4-11;/h1-3,8H,4,11-12H2;1H
• InChI Key： NVAPOSUHHTXNKN-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(Cl)C=1)(N)CN.Cl

Computed Properties

• Exact Mass: 277.972509g/mol
• Monoisotopic Mass: 275.975459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 1,2-Ethanediamine, 1-(3,4-dichlorophenyl)-, hydrochloride (1:2)

Comprehensive Overview of 1,2-Ethanediamine, 1-(3,4-dichlorophenyl)-, hydrochloride (1:2) (CAS No. 49704-55-4)

1,2-Ethanediamine, 1-(3,4-dichlorophenyl)-, hydrochloride (1:2) (CAS No. 49704-55-4) is a specialized organic compound with a wide range of applications in pharmaceutical intermediates, agrochemicals, and material science. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its unique chemical properties and versatility. The dichlorophenyl moiety in its structure contributes to its reactivity, making it a valuable building block in synthetic chemistry.

In recent years, the demand for 1,2-Ethanediamine derivatives has surged, driven by advancements in drug discovery and sustainable agriculture. Researchers and industry professionals frequently search for "CAS 49704-55-4 suppliers" or "1-(3,4-dichlorophenyl)ethylenediamine hydrochloride uses," reflecting its growing relevance. The compound's ability to act as a ligand or intermediate in complex reactions has positioned it as a critical component in the development of novel therapeutics and crop protection agents.

One of the key features of 1,2-Ethanediamine, 1-(3,4-dichlorophenyl)-, hydrochloride (1:2) is its stability under various conditions, which makes it suitable for industrial-scale synthesis. Its hydrochloride salt form enhances solubility, facilitating its use in aqueous reactions. This property is particularly valuable in pharmaceutical manufacturing, where solubility and purity are paramount. Searches for "high-purity 49704-55-4" or "dichlorophenyl ethylenediamine synthesis" highlight the compound's importance in high-value applications.

Environmental and regulatory considerations have also shaped the discourse around this compound. With increasing focus on green chemistry, researchers are exploring eco-friendly synthesis routes for 1,2-Ethanediamine derivatives. Queries like "sustainable production of 49704-55-4" or "biodegradable dichlorophenyl compounds" underscore the industry's shift toward sustainable practices. The compound's potential in biodegradable materials and low-toxicity formulations aligns with global sustainability goals.

From a technical perspective, the structural analysis of 1,2-Ethanediamine, 1-(3,4-dichlorophenyl)-, hydrochloride (1:2) reveals its compatibility with cross-coupling reactions and catalytic processes. This has led to its adoption in advanced material science, including polymer modification and nanotechnology. Keywords such as "49704-55-4 in catalysis" or "dichlorophenyl ethylenediamine polymer applications" reflect its expanding role in cutting-edge research.

In conclusion, 1,2-Ethanediamine, 1-(3,4-dichlorophenyl)-, hydrochloride (1:2) (CAS No. 49704-55-4) is a multifaceted compound with significant industrial and scientific relevance. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its unique chemical properties and adaptability. As research continues to uncover new uses, this compound is poised to remain a cornerstone of modern synthetic chemistry.